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Compound of Interest

Compound Name: Hp1404

Cat. No.: B15567075

Get Quote

This technical guide provides an in-depth analysis of the predicted and experimentally

validated secondary structure of Hp1404, an antimicrobial peptide with significant therapeutic

potential. The document is intended for researchers, scientists, and drug development

professionals interested in the structural and functional characteristics of this peptide.

Introduction
Hp1404 is a cationic antimicrobial peptide originally identified from the venom of the scorpion

Heterometrus petersii.[1][2] It is crucial to note that the "Hp" designation refers to its origin and

is not associated with Helicobacter pylori. The peptide has demonstrated specific inhibitory

activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus

(MRSA).[1][2] Understanding the secondary structure of Hp1404 is fundamental to elucidating

its mechanism of action and for the rational design of more potent and less toxic analogues.[3]
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Bioinformatic analysis is a cornerstone in the initial characterization of peptide structures. For

Hp1404, secondary structure prediction was performed using the online server Heliquest.[1]

Prediction Methodology
The prediction of Hp1404's secondary structure typically follows a workflow that begins with the

primary amino acid sequence.
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Input Data

Bioinformatic Prediction

Predicted Output

Primary Amino Acid Sequence of Hp1404

Heliquest Server Analysis

Parameter Calculation
(Hydrophobicity, Hydrophobic Moment) Predicted α-helical Structure Helical Wheel Projection
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Sample Preparation

CD Spectroscopy

Data Analysis

Synthesized & Purified Hp1404 Peptide

Dissolve Peptide in Solvents

Solvent Preparation
(e.g., Water, TFE)

CD Spectrometer Measurement

Acquire CD Spectra

Set Parameters
(Wavelength Range, Temperature)

Deconvolution of Spectra

Quantify Secondary Structure Content

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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